Cas no 1797859-86-9 (3,4-dichloro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}benzamide)

• Product Name: 3,4-dichloro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}benzamide
• CAS No: 1797859-86-9
• MF: C₁₇H₁₁Cl₂NO₃S
• MW: 380.245141267776
• CID: 5373235
• Update Time: 2025-07-22

3,4-dichloro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-N-[[5-(2-furanylcarbonyl)-2-thienyl]methyl]benzamide
• 3,4-dichloro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}benzamide

• Inchi： 1S/C17H11Cl2NO3S/c18-12-5-3-10(8-13(12)19)17(22)20-9-11-4-6-15(24-11)16(21)14-2-1-7-23-14/h1-8H,9H2,(H,20,22)
• InChI Key： FMKOSSZJZMMAKH-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C(C2=CC=CO2)=O)=CC=1)(=O)C1=CC=C(Cl)C(Cl)=C1

Experimental Properties

• Density: 1.436±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 575.6±50.0 °C(Predicted)
• pka: 12.30±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3,4-dichloro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}benzamide

Comprehensive Analysis of 3,4-dichloro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}benzamide (CAS No. 1797859-86-9)

The compound 3,4-dichloro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}benzamide (CAS No. 1797859-86-9) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a furan-2-carbonyl group attached to a thiophene ring and a benzamide backbone, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel pharmaceuticals, agrochemicals, and functional materials.

In recent years, the demand for heterocyclic compounds like 3,4-dichloro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}benzamide has surged due to their versatility in drug discovery. The thiophene and furan moieties are known for their electron-rich properties, which are crucial in designing molecules with enhanced bioavailability and target specificity. This compound's CAS No. 1797859-86-9 is frequently searched in academic databases, reflecting its growing importance in synthetic chemistry.

One of the most discussed topics in the scientific community is the role of benzamide derivatives in developing kinase inhibitors and anti-inflammatory agents. The 3,4-dichloro substitution on the benzamide ring of this compound suggests potential bioactivity, aligning with current trends in personalized medicine. Moreover, the integration of AI-driven drug design has accelerated the exploration of such molecules, with researchers using computational tools to predict their binding affinities and metabolic stability.

The synthesis of 3,4-dichloro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}benzamide involves multi-step organic reactions, including amide coupling and carbonylative cross-coupling. These methods are widely studied in green chemistry, as scientists aim to reduce the environmental impact of chemical synthesis. The compound's CAS No. 1797859-86-9 is often referenced in patents related to sustainable manufacturing processes, highlighting its relevance in eco-friendly innovations.

From a commercial perspective, the global market for specialty chemicals is expanding, with 3,4-dichloro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}benzamide being a key player. Its applications in OLED materials and organic semiconductors are particularly noteworthy, as these industries seek compounds with high thermal stability and luminescent properties. The compound's thiophene-furan hybrid structure offers a balance between flexibility and rigidity, making it ideal for advanced electronic devices.

In conclusion, 3,4-dichloro-N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}benzamide (CAS No. 1797859-86-9) represents a cutting-edge example of modern chemical innovation. Its multifaceted applications, from drug development to material science, underscore its value in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to become a cornerstone in the next generation of scientific breakthroughs.